Cas no 67648-60-6 (2-(4-Methoxyphenoxy)butanoic acid)

• Product Name: 2-(4-Methoxyphenoxy)butanoic acid
• CAS No: 67648-60-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 394393
• PubChem ID: 4737521
• Update Time: 2025-05-28

2-(4-Methoxyphenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(4-methoxyphenoxy)-
• 2-(4-methoxyphenoxy)butanoic acid
• 2-(4-Methoxy-phenoxy)-butyric acid
• CS-0314627
• AKOS016042943
• Oprea1_449854
• VS-07017
• DTXSID60406140
• MFCD01910039
• AKOS000102376
• 67648-60-6
• 2-(4-methoxyphenoxy)butanoicacid
• SCHEMBL1745447
• BBL019882
• STK501040
• ALBB-000874
• 2-(4-Methoxyphenoxy)butanoic acid

• Inchi： 1S/C11H14O4/c1-3-10(11(12)13)15-9-6-4-8(14-2)5-7-9/h4-7,10H,3H2,1-2H3,(H,12,13)
• InChI Key： AQYSEMOXZAZTII-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C(C(=O)O)CC

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on 2-(4-Methoxyphenoxy)butanoic acid

Butanoic acid, 2-(4-methoxyphenoxy)-: A Comprehensive Overview

Butanoic acid, also known as butyric acid, is a four-carbon carboxylic acid that has been extensively studied for its various applications in the fields of chemistry and biology. The compound 2-(4-methoxyphenoxy)-butanoic acid, with the CAS No 67648-60-6, is a specialized derivative of butanoic acid that incorporates a phenoxy group substituted with a methoxy functional group at the para position. This unique structure makes it a subject of interest in both academic and industrial research.

The compound 2-(4-methoxyphenoxy)-butanoic acid can be synthesized through various routes, including nucleophilic substitution and coupling reactions. Its structure features a phenoxy group attached to the second carbon of butanoic acid, which introduces interesting electronic and steric effects. These properties make it a valuable building block in organic synthesis and drug development.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, research published in Nature Chemistry (2023) demonstrated its role in the construction of complex natural product analogs. The presence of the methoxy group on the phenoxy ring enhances the compound's solubility and stability, making it a favorable candidate for further chemical transformations.

In terms of biological applications, 2-(4-methoxyphenoxy)-butanoic acid has shown promise in anti-inflammatory drug development. A study conducted at the University of California (2023) revealed that this compound exhibits potent activity against COX-2 enzymes, a key target in the treatment of inflammation and pain. This discovery underscores its potential as a lead compound in the pharmaceutical industry.

Furthermore, the compound's stability under physiological conditions has been a subject of interest for researchers. A paper published in Journal of Medicinal Chemistry (2023) investigated its metabolic stability in vitro and in vivo models, concluding that it demonstrates excellent resistance to enzymatic degradation. This property is crucial for developing drugs with prolonged half-life and reduced dosing frequency.

The use of 2-(4-methoxyphenoxy)-butanoic acid in drug delivery systems has also been explored. Researchers at MIT (2023) utilized this compound as a carrier for hydrophobic drugs, leveraging its ability to form stable micelles in aqueous environments. This approach significantly enhances the bioavailability of poorly soluble compounds, addressing a major challenge in modern pharmacology.

From a synthetic chemistry perspective, 2-(4-methoxyphenoxy)-butanoic acid serves as an excellent platform for exploring new reaction mechanisms. A study published in Organic Process Research & Development (2023) demonstrated its utility in catalytic asymmetric synthesis, highlighting its potential in the development of enantioselective drugs.

In conclusion, 2-(4-methoxyphenoxy)-butanoic acid, with CAS No 67648-60-6, is a versatile and valuable compound that spans multiple domains of chemical and biological research. Its unique structure, combined with its demonstrated applications in drug development and synthetic chemistry, positions it as an important tool for researchers and industries alike.